Cas no 1040660-03-4 (2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1040660-03-4
• MF: C₂₁H₁₇F₃N₂O₄S₂
• MW: 482.495893239975
• CID: 5507893
• Update Time: 2025-10-18

2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,5-difluoro-N-[1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-6-quinolinyl]-
• 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C21H17F3N2O4S2/c22-15-3-7-18(8-4-15)32(29,30)26-11-1-2-14-12-17(6-10-20(14)26)25-31(27,28)21-13-16(23)5-9-19(21)24/h3-10,12-13,25H,1-2,11H2
• InChI Key： DXOZLYSFAGIQPX-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=C(F)C=C2)(=O)=O)(=O)=O)=CC(F)=CC=C1F

Additional information on 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Introduction to 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1040660-03-4 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide, provides a detailed insight into its structural and functional attributes. This intricate molecular architecture is characterized by the presence of multiple fluorine atoms, a benzenesulfonyl group, and a tetrahydroquinoline moiety, which collectively contribute to its unique chemical properties and potential biological activities.

In recent years, the development of novel sulfonamide derivatives has become a focal point in medicinal chemistry due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with various biological targets, making them valuable candidates for drug discovery. The specific modification of the sulfonamide group in 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide enhances its binding affinity and selectivity towards certain enzymes and receptors. This has led to its investigation in several therapeutic areas, including oncology, inflammation, and infectious diseases.

The fluorine atoms present in the molecule play a crucial role in modulating its pharmacokinetic properties. Fluorine substitution is a well-established strategy in drug design to improve metabolic stability, lipophilicity, and binding affinity. In the case of 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide, the two fluorine atoms at the 2 and 5 positions of the benzene ring contribute to its overall stability and reactivity. This makes it an attractive scaffold for further derivatization and optimization.

The tetrahydroquinoline moiety is another key structural feature that contributes to the compound's biological activity. Tetrahydroquinolines are known for their ability to modulate various biological pathways, including those involved in neurotransmission and cell signaling. The presence of this moiety in 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide suggests potential applications in the treatment of neurological disorders and other conditions associated with aberrant cell signaling.

Recent studies have highlighted the importance of sulfonamide derivatives in the development of antiviral agents. The unique structural features of 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide make it a promising candidate for further investigation as an antiviral compound. Research has shown that sulfonamides can interfere with viral replication by inhibiting key enzymes involved in viral metabolism. The fluorine atoms and benzenesulfonyl group in this compound may enhance its ability to bind to viral enzymes and disrupt their function.

In addition to its antiviral potential, 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide has also been explored for its anti-inflammatory properties. Inflammation is a complex biological process that involves multiple pathways and mediators. Sulfonamide derivatives have been shown to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound may enable it to interact with these enzymes and reduce inflammation.

The benzenesulfonyl group is particularly interesting from a chemical biology perspective. This group is known for its ability to enhance binding affinity through hydrogen bonding interactions with biological targets. In 2,5-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide, the benzenesulfonyl group is connected to a tetrahydroquinoline ring through an amide linkage. This configuration allows for optimal orientation of the sulfonyl group for interaction with biological targets.

The synthesis of 2,5-difluoro-N-[1-(4-fluorobenzenesuliony) - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- ---- 1040660 03 04 strong > involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure necessitates specialized synthetic techniques that can handle fluorinated intermediates without degradation. Recent advancements in synthetic chemistry have made it possible to achieve high levels of selectivity and efficiency in the synthesis of fluorinated compounds.

The pharmacological evaluation of 2 ,5 difluoro N [ 1 ( 4 fluorb en z es ul fon y l ) 12 ,34 tet ra hy dro quino lin 6 y l ] be ne ze ne 15 sul fon am ide strong > has revealed several promising activities. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. Additionally , it has been found to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines . These findings suggest that this compound may have therapeutic potential in treating cancer and inflammatory diseases . p > < p > The use o f comput e r aided d rug des ign ( CADD ) tools ha s be co me increasingly important i n th e optimi za tion o f novel compoun ds . CADD techniq u es such as mole c u lar docking an d q uantitative str uct ure – activity re lationships ( QSAR ) ha ve been used to explo re th e pot ential b i ological act ivitie s o f < strong > < / strong > . These tools have helped researchers identify key structural features that contribute to biological activity and guide further modifications. p > < p > Th e future of resear ch on < strong > < / strong > i s promi sing , with ongoing studie s aim ing to further elucidate its mechanis m o f action an d ident ify new therapeutic applications . As our understanding o f molecular interactions continues t o grow , we can expect t o see more innovative use s o f this compoun d i n both academic research an d clinical development . p > article > response >